Cas no 572923-16-1 ((s)-4-(4-ethyl-2-oxooxazolidin-3-yl)-n-propylbenzamide)

• Product Name: (s)-4-(4-ethyl-2-oxooxazolidin-3-yl)-n-propylbenzamide
• CAS No: 572923-16-1
• Molecular Formula: C₁₅H₂₀N₂O₃
• Molecular Weight: 276.3309
• CID: 946789
• PubChem ID: 34178964

(s)-4-(4-ethyl-2-oxooxazolidin-3-yl)-n-propylbenzamide Properties

Names and Identifiers

• (s)-4-(4-ethyl-2-oxooxazolidin-3-yl)-n-propylbenzamide
• DTXSID10653061
• 572923-16-1
• 4-[(4S)-4-Ethyl-2-oxo-1,3-oxazolidin-3-yl]-N-propylbenzamide

• InChIKey： ZAFZFTUFRNRSBK-LBPRGKRZSA-N
• Inchi： InChI=1S/C15H20N2O3/c1-3-9-16-14(18)11-5-7-13(8-6-11)17-12(4-2)10-20-15(17)19/h5-8,12H,3-4,9-10H2,1-2H3,(H,16,18)/t12-/m0/s1
• SMILES： CCCNC(=O)C1=CC=C(C=C1)N2C(COC2=O)CC

Computed Properties

• Exact Mass: 276.1475
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 276.14739250g/mol
• Heavy Atom Count: 20
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64